Cas no 2137093-16-2 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid
• CAS No: 2137093-16-2
• MF: C₁₇H₁₆N₂O₆
• MW: 344.318744659424
• CID: 6388697
• PubChem ID: 92176762
• Update Time: 2025-05-18

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid
• 2137093-16-2
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-nitrophenyl)propanoic acid
• EN300-1163261

• Inchi： 1S/C17H16N2O6/c20-16(21)10-14(13-8-4-5-9-15(13)19(23)24)18-17(22)25-11-12-6-2-1-3-7-12/h1-9,14H,10-11H2,(H,18,22)(H,20,21)/t14-/m0/s1
• InChI Key： PCBBZIKGUNEHIE-AWEZNQCLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 344.10083623g/mol
• Monoisotopic Mass: 344.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 121Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic Acid (CAS No. 2137093-16-2)

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid, identified by its CAS number 2137093-16-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chiral center and a nitrophenyl substituent, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid consists of a propanoic acid backbone modified with a benzyloxy carbonylamino group at the third carbon position and a 2-nitrophenyl group at the same position. This configuration imparts both steric and electronic influences on the molecule, which are critical for its biological activity and reactivity in synthetic transformations.

In recent years, there has been growing interest in the development of chiral auxiliaries and building blocks for asymmetric synthesis. The enantiomerically pure form of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid is particularly valuable for constructing complex molecules with high stereoselectivity. This has led to its application in the synthesis of protease inhibitors, which are essential in treating various diseases, including cancer and inflammation-related disorders.

One of the most compelling aspects of this compound is its role as a key intermediate in the preparation of peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides while avoiding their drawbacks, such as poor oral bioavailability and susceptibility to enzymatic degradation. The presence of the benzyloxy carbonylamino group provides stability to the molecule, making it an ideal candidate for further derivatization into more complex structures.

The 2-nitrophenyl group in the structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid also contributes to its unique properties. Nitroaromatic compounds are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature has been exploited in the design of drugs that require precise binding to biological receptors, enhancing their therapeutic efficacy.

Recent studies have highlighted the potential of this compound in the development of novel antibiotics. The structural features of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid allow it to be incorporated into molecules that can disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. This is particularly relevant in the face of increasing antibiotic resistance, where new therapeutic strategies are urgently needed.

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-nitrophenyl)propanoic acid involves multi-step organic reactions, including stereoselective carbon-carbon bond formation and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and biocatalysis, have been employed to improve yield and purity. These techniques are essential for producing high-quality intermediates that meet the stringent requirements of pharmaceutical applications.

The compound's versatility makes it a valuable tool for medicinal chemists seeking to develop new drug candidates. Its ability to serve as a building block for various pharmacophores allows for rapid screening and optimization of lead compounds. This accelerates the drug discovery process, enabling researchers to identify promising candidates more efficiently.

In conclusion, (CAS No. 2137093-16-2), represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it an indispensable intermediate in the synthesis of biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further.